Erbium(III) sulphate dihydrate

Specification

• Molecular Formula: Er2H4O14S3
• Molecular Weight: 658.7 g/mol
• IUPAC Name: erbium(3+);trisulfate;dihydrate
• Standard InChI: InChI=1S/2Er.3H2O4S.2H2O/c;;3*1-5(2,3)4;;/h;;3*(H2,1,2,3,4);2*1H2/q2*+3;;;;;/p-6
• Standard InChI Key: MMWSHWSISACOSB-UHFFFAOYSA-H
• Canonical SMILES: O.O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Er+3].[Er+3]

Introduction

Chemical Composition and Structural Characteristics

Erbium(III) sulphate dihydrate belongs to the family of rare earth sulfates, which are salts formed by the replacement of hydrogen ions in sulfuric acid with trivalent erbium cations. Its crystalline structure consists of Er³⁺ ions coordinated to sulfate (SO₄²⁻) anions and water molecules. X-ray diffraction studies reveal that the dihydrate form stabilizes through hydrogen bonding between water molecules and sulfate groups, creating a lattice framework that enhances its thermal stability.

The compound’s molecular formula, Er₂(SO₄)₃·2H₂O, indicates two water molecules per formula unit. This hydration state influences its solubility and reactivity, as water molecules occupy interstitial sites within the crystal lattice. Comparative analysis with other hydrates, such as the octahydrate (Er₂(SO₄)₃·8H₂O), shows that reduced water content in the dihydrate form correlates with higher density (3.22 g/cm³) and improved stability under thermal stress.

Physical and Chemical Properties

Erbium(III) sulphate dihydrate exhibits distinct physical and chemical properties that underpin its industrial utility. Table 1 summarizes key parameters derived from experimental data.

Table 1: Physical Properties of Erbium(III) Sulphate Dihydrate

Property	Value
Molecular Weight (Anhydrous)	622.70 g/mol
Molecular Weight (Dihydrate)	766.82 g/mol
Density	3.22 g/cm³
Appearance	Pink crystalline solid
Solubility in Water	Highly soluble
Melting Point	Decomposes at elevated temperatures

The compound’s high solubility in water (≈120 g/100 mL at 20°C) facilitates its use in solution-based processes, such as doping optical fibers or synthesizing erbium-doped nanomaterials. Thermal gravimetric analysis (TGA) demonstrates that heating Er₂(SO₄)₃·2H₂O above 400°C initiates decomposition into erbium oxide (Er₂O₃) and sulfur trioxide (SO₃), a reaction critical for producing high-purity erbium compounds.

Industrial and Technological Applications

Optical Fiber Amplification

Erbium(III) sulphate dihydrate is a precursor for erbium-doped fiber amplifiers (EDFAs), which are essential for long-distance optical communication systems. When incorporated into silica glass fibers, erbium ions emit light at 1.55 μm, a wavelength with minimal attenuation in optical fibers. This property enables signal amplification in submarine cables and data centers, reducing the need for electronic repeaters.

Glass and Ceramic Coloring

In the glass industry, the compound imparts a distinctive pink hue to glasses and enamels. The Er³⁺ ions absorb specific wavelengths of visible light, resulting in coloration that is resistant to fading under UV exposure. This application is particularly valuable in producing decorative glassware and UV-stable optical filters.

Biomedical Imaging and Lasers

Recent studies explore erbium’s role in medical lasers, where Er³⁺-doped crystals generate precise infrared beams for dermatological procedures and dental surgeries. Additionally, erbium-based contrast agents are under investigation for enhancing magnetic resonance imaging (MRI) resolution due to erbium’s high magnetic moment.

Comparative Analysis with Related Rare Earth Sulfates

While erbium(III) sulphate dihydrate shares structural similarities with other rare earth sulfates, its optical properties distinguish it from analogues like europium(III) sulfate (luminescent) and terbium(III) sulfate (magnetic). For instance, europium sulfate is preferred in phosphor coatings for LEDs, whereas terbium sulfate finds use in magnetostrictive alloys. Erbium’s unique emission spectrum and energy level transitions make it irreplaceable in photonic applications.